Cas no 143016-77-7 (Oleanan-29-al,3-[(O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®2)]-a-L-arabinopyranosyl)oxy]-13,28-epoxy-22-hydroxy-,(3b,20b,22a)-)

• Product Name: Oleanan-29-al,3-[(O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®2)]-a-L-arabinopyranosyl)oxy]-13,28-epoxy-22-hydroxy-,(3b,20b,22a)-
• CAS No: 143016-77-7
• MF: C₅₃H₈₆O₂₂
• MW: 1075.23675966263
• CID: 198515
• PubChem ID: 3083371
• Update Time: 2025-04-19

Oleanan-29-al,3-[(O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®2)]-a-L-arabinopyranosyl)oxy]-13,28-epoxy-22-hydroxy-,(3b,20b,22a)- Chemical and Physical Properties

Names and Identifiers

• Ardicrenin
• (3beta,5xi,13xi,17xi,18xi,22alpha)-22-hydroxy-29-oxo-13,28-epoxyoleanan-3-yl 6-deoxy-alpha-L-
• 2)]-a-L-arabinopyranosyl)oxy]-13,28-epoxy-22-hydroxy-,(3b,20b,22a)-
• 4)-O-b-D-glucopyranosyl-(1&reg
• Cyclamiretin A-3-O-(alpha-L-rhamnopyranosyl-(1-4)-beta-D-glucopyranosyl-(1-4))(beta-D-glucopyranosyl-(1-2))-alpha-L-arabinopyranoside
• Oleanan-29-al, 3-((O-6-deoxy-alpha-L-mannopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-4)-O-(beta-D-glucopyranosyl-(1-2))-alpha-L-arabinopyranosyl)oxy)-13,28-epoxy-22-hydroxy-, (3beta,20beta,22alpha)-
• 143016-77-7
• Oleanan-29-al,3-[(O-6-deoxy-a-L-mannopyranosyl-(1®4)-O-b-D-glucopyranosyl-(1®4)-O-[b-D-glucopyranosyl-(1®2)]-a-L-arabinopyranosyl)oxy]-13,28-epoxy-22-hydroxy-,(3b,20b,22a)-

• Inchi： 1S/C53H86O22/c1-23-32(58)35(61)38(64)43(69-23)72-26-20-67-46(42(75-45-40(66)37(63)34(60)25(19-55)71-45)41(26)74-44-39(65)36(62)33(59)24(18-54)70-44)73-31-10-11-49(5)27(47(31,2)3)8-12-50(6)28(49)9-13-53-29-16-48(4,21-56)17-30(57)52(29,22-68-53)15-14-51(50,53)7/h21,23-46,54-55,57-66H,8-20,22H2,1-7H3/t23-,24+,25+,26-,27?,28+,29?,30-,31-,32-,33+,34+,35+,36-,37-,38+,39+,40+,41-,42+,43-,44+,45-,46-,48-,49-,50+,51-,52?,53?/m0/s1
• InChI Key： AWHOLZVUVDYTBG-AZDDWXAASA-N
• SMILES： O1CC23[C@H](C[C@](C=O)(C)CC2C21CC[C@@H]1[C@@]4(C)CC[C@@H](C(C)(C)C4CC[C@@]1(C)[C@]2(C)CC3)O[C@H]1[C@@H]([C@H]([C@H](CO1)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 1074.56107437g/mol
• Monoisotopic Mass: 1074.56107437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 75
• Rotatable Bond Count: 11
• Complexity: 2060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 343Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids